Cas no 6003-94-7 (Chelidonic acid monohydrate)

Chelidonic acid monohydrate structure
Chelidonic acid monohydrate structure
Product Name:Chelidonic acid monohydrate
CAS No:6003-94-7
MF:C7H6O7
MW:202.118342876434
MDL:MFCD00149433
CID:46323
PubChem ID:87566001
Update Time:2025-04-18

Chelidonic acid monohydrate Chemical and Physical Properties

Names and Identifiers

    • Chelidonic acid monohydrate
    • 4-Oxo-4H-pyran-2,6-dicarboxylic acid monohydrate
    • 4-oxo-4H-pyran-2,6-dicarboxylic acid hydrate
    • CHELIDONIC ACID 1-HYDRATE
    • Chelidonic acid Monohydrate 25GR
    • Chelidonic acid Monohydrate 5GR
    • Chelidonic acid monohydrate, 96%
    • compound XI* hydrate
    • C7H4O6.H2O
    • KJZJAKSEIQOKAK-UHFFFAOYSA-N
    • BCP20134
    • 7827AF
    • OR46508
    • 4-oxopyran-2,6-dicarboxylic acid;hydrate
    • 2,6-Dicarboxy-4-oxo-4H-pyran monohydrate
    • 4H-Pyran-2,6-dicarboxylicacid, 4-oxo-, hydrate (1:1)
    • MDL： MFCD00149433
    • Inchi： 1S/C7H4O6.H2O/c8-3-1-4(6(9)10)13-5(2-3)7(11)12;/h1-2H,(H,9,10)(H,11,12);1H2
    • InChI Key： KJZJAKSEIQOKAK-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC(C=C1C(=O)O)=O.O

Computed Properties

  • Exact Mass: 202.01100
  • Monoisotopic Mass: 202.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • XLogP3: 0.9
  • Topological Polar Surface Area: 102

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 265 ºC
  • Boiling Point: 471.3°C at 760 mmHg
  • Flash Point: 204°C
  • PSA: 114.04000
  • LogP: -0.02810
  • Solubility: Not determined
  • Merck: 2052

Chelidonic acid monohydrate Security Information

Chelidonic acid monohydrate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Chelidonic acid monohydrate Pricemore >>

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